Cas no 1310372-82-7 (10-Isocyanatodecyltrimethoxysilane)

• Product Name: 10-Isocyanatodecyltrimethoxysilane
• CAS No: 1310372-82-7
• MF: C₁₄H₂₉NO₄Si
• MW: 303.469865560532
• MDL: MFCD19105613
• CID: 2604991
• PubChem ID: 87686085
• Update Time: 2025-10-30

10-Isocyanatodecyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• 10-Isocyanatodecyltrimethoxysilane
• 10-isocyanatodecyl(trimethoxy)silane
• 1310372-82-7
• 10-IsocyanatodecyltriMethoxysilane, 95per cent
• 10-Iscyanatodecyltrimethoxysilane
• MFCD19105613
• SCHEMBL4535990

• MDL： MFCD19105613
• Inchi： 1S/C14H29NO4Si/c1-17-20(18-2,19-3)13-11-9-7-5-4-6-8-10-12-15-14-16/h4-13H2,1-3H3
• InChI Key： GUOFKJBNQHCAKJ-UHFFFAOYSA-N
• SMILES： [Si](CCCCCCCCCCN=C=O)(OC)(OC)OC

Computed Properties

• Exact Mass: 303.18658494g/mol
• Monoisotopic Mass: 303.18658494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.1

Experimental Properties

• Boiling Point: 120-125℃/0.1mm
• Sensitiveness: Moisture Sensitive

10-Isocyanatodecyltrimethoxysilane Security Information

• HazardClass：6.1

Additional information on 10-Isocyanatodecyltrimethoxysilane

Introduction to 10-Isocyanatodecyltrimethoxysilane (CAS No. 1310372-82-7)

10-Isocyanatodecyltrimethoxysilane, with the chemical formula CAS No. 1310372-82-7, is a specialized organosilicon compound that has garnered significant attention in the field of advanced material science and pharmaceutical applications. This compound belongs to the class of isocyanate-functional silanes, which are widely recognized for their versatility in modifying surfaces and creating novel materials with tailored properties. The long alkyl chain and isocyanate functional group make it a valuable precursor in the synthesis of polymers, coatings, and biologically active molecules.

The unique structure of 10-Isocyanatodecyltrimethoxysilane consists of a decyl group attached to a trimethoxysilyl moiety, with an isocyanate group at the end. This configuration allows for strong interactions with both organic and inorganic substrates, making it an ideal candidate for surface functionalization and cross-linking applications. The isocyanate group (-NCO) is highly reactive and can undergo various chemical reactions, including polymerization, condensation, and urethane formation, which are pivotal in the development of high-performance materials.

In recent years, 10-Isocyanatodecyltrimethoxysilane has been extensively studied for its potential in biomedical applications. Its ability to form stable covalent bonds with biological molecules has opened new avenues in drug delivery systems and tissue engineering. For instance, researchers have explored its use in creating biocompatible hydrogels that can encapsulate therapeutic agents and release them in a controlled manner. These hydrogels have shown promise in treating chronic wounds and delivering anti-cancer drugs directly to tumor sites.

Moreover, the compound's surface-modifying properties have been leveraged in the development of anti-fouling coatings for medical devices. By incorporating 10-Isocyanatodecyltrimethoxysilane into polymer matrices, scientists have been able to design surfaces that resist biofilm formation, thereby enhancing the durability and safety of implants such as catheters and pacemakers. This innovation aligns with the growing demand for long-term medical devices that minimize host responses and infection risks.

Another emerging application of 10-Isocyanatodecyltrimethoxysilane is in the realm of nanotechnology. Its reactivity allows for the synthesis of functionalized silica nanoparticles, which can be used as carriers for imaging agents or as catalysts in organic transformations. These nanoparticles exhibit excellent biocompatibility and have been tested in preclinical studies for their potential use in magnetic resonance imaging (MRI) contrast enhancement.

The long-term stability of 10-Isocyanatodecyltrimethoxysilane under various environmental conditions has also been a subject of interest. Studies have demonstrated that this compound remains stable at elevated temperatures and pH levels, making it suitable for industrial-scale applications where harsh conditions are encountered. This stability ensures consistent performance across different formulations and processes.

In conclusion, 10-Isocyanatodecyltrimethoxysilane (CAS No. 1310372-82-7) represents a cutting-edge material with broad utility across multiple industries. Its unique chemical properties enable innovative solutions in pharmaceuticals, medical devices, and nanotechnology. As research continues to uncover new applications, this compound is poised to play an increasingly significant role in advancing material science and addressing complex challenges in healthcare.